1-(azepan-1-yl)-2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-(2-pyridin-3-ylbenzimidazol-1-yl)ethanone
• InChI: InChI=1S/C20H22N4O/c25-19(23-12-5-1-2-6-13-23)15-24-18-10-4-3-9-17(18)22-20(24)16-8-7-11-21-14-16/h3-4,7-11,14H,1-2,5-6,12-13,15H2
• InChI Key: QTNCBRCNIXELTC-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CN2C3=CC=CC=C3N=C2C4=CN=CC=C4
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol

Description

1-(azepan-1-yl)-2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)ethanone is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of benzimidazole derivatives and has shown promising results in various studies.

Scientific Research Applications

Fluorescence and Optical Sensing

A study on the multicomponent reaction involving imidazo[1,5-a]pyridine carbenes highlighted the synthesis of novel fused tricyclic benzo[d]furo[3,2-b]azepine derivatives, which exhibit significant fluorescence. These compounds, emitting around 500 nm with high quantum yields, suggest potential applications in optical sensors due to their long emission wavelength and high fluorescence quantum yields. This development underscores the compound's relevance in designing new materials for fluorescence-based applications, including chemical sensing and imaging technologies (Huan-Rui Pan et al., 2011).

Catalysis and Synthesis of Heterocyclic Compounds

Research into Ruthenium(II)‐NNN Pincer Complexes for the coupling of aromatic diamines and alcohols to 1H‐benzo[d]imidazoles has shown efficient synthesis processes that do not require oxidants or stoichiometric amounts of inorganic bases. These developments mark significant advances in the field of catalysis, specifically in the synthesis of heterocyclic compounds, demonstrating the compound's potential in streamlining chemical synthesis pathways (Lin Li et al., 2018).

Coordination Polymers and Material Science

The synthesis of two novel 2D cadmium(II) MOFs using bis(imidazolyl) and zwitterionic dicarboxylate ligands highlights the compound's utility in material science, particularly in the design and development of coordination polymers. These materials' unique structural characteristics and thermal stability point towards potential applications in areas such as gas storage, separation technologies, and catalysis (Xiaoju Li et al., 2012).

Antimicrobial and Antifungal Applications

Synthesis and evaluation of (+/-)-1-(5-aryl-3-pyridin-2-yl-4,5-dihydro-pyrazol-1-yl)-2-imidazol-1-yl-ethanone derivatives have demonstrated moderate antifungal activity against various strains of Candida. These findings suggest the compound's potential in developing new antimicrobial agents, contributing to the ongoing search for effective treatments against fungal infections (M. G. Mamolo et al., 2003).